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Compound of Interest

Compound Name: Isopropyl chloroformate

Cat. No.: B105068

Isopropyl chloroformate is a colorless, volatile liquid with a pungent odor.[1][2] It is utilized as
a chemical intermediate in organic synthesis and for creating free-radical polymerization
initiators.[2][3] Accurate knowledge of its physical properties, such as boiling point and density,
is crucial for its safe handling, application in synthetic protocols, and process scale-up. The
compound is highly flammable, reacts with water, and is toxic upon inhalation, ingestion, or skin
absorption.[1][2]

Data Summary

The following table summarizes the reported boiling point and density of isopropyl
chloroformate from various sources.

Physical Property Value Conditions

Boiling Point 105 °C Atmospheric Pressure
103-105 °C Atmospheric Pressure

Density 0.892 g/mL at 25 °C

1.07 g/mL Specific Gravity (20/20)

~ Same as water General Observation

References:[1][2][3][4][5][6][7]
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Experimental Protocols

Accurate determination of physical constants is fundamental in chemical research. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of liquid compounds like isopropyl chloroformate.

Protocol 1: Determination of Boiling Point (Capillary
Method)

This method is suitable for small quantities of liquid and is based on the principle that the
boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure.[3][9]

Apparatus:

Thiele tube or oil bath

Thermometer (-10 to 110 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil (e.qg., paraffin oil)

Bunsen burner or heating mantle

Stand and clamp
Procedure:
o Sample Preparation: Fill the small test tube with 2-3 mL of isopropyl chloroformate.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread.
The bottom of the test tube should be level with the thermometer bulb.
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e Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the liquid
level is above that of the sample but the top of the test tube remains open to the
atmosphere.[8]

o Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, air
trapped in the capillary tube will escape, forming a stream of bubbles.[8]

» Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
emerges from the capillary tube. Turn off the heat.

o Reading: The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube.[8] Record this temperature. For accuracy, repeat the
measurement.

Protocol 2: Determination of Density (Pychometer
Method)

This protocol uses a pycnometer (density bottle) to accurately determine the mass of a
precisely known volume of liquid, yielding a highly accurate density value.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper

Analytical balance (readable to +0.001 g)

Thermometer

Distilled water

The liquid sample (isopropyl chloroformate)

Acetone (for cleaning and drying)

Procedure:

» Measure Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its
stopper. Weigh it on the analytical balance and record the mass (ma).[10]
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o Measure Mass with Distilled Water: Fill the pycnometer with distilled water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.
Dry the exterior completely and weigh the filled pycnometer. Record the mass (mz). Record
the temperature of the water.

o Measure Mass with Sample Liquid: Empty and thoroughly dry the pycnometer. Fill it with
isopropyl chloroformate, insert the stopper, and remove any excess liquid from the
exterior. Weigh the filled pycnometer and record the mass (ms).[10]

e Calculation:
o Mass of water = mz2 - m1

o Volume of pycnometer (V) = (Mass of water) / (Density of water at the measured
temperature)

o Mass of sample liquid = ms - m1
o Density of sample (p) = (Mass of sample liquid) / V[10]

Mandatory Visualizations
Workflow for Physical Property Verification

The following diagram illustrates a logical workflow for the determination and verification of the
boiling point and density of a chemical substance in a research setting.
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Caption: Experimental workflow for determining and verifying physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isopropyl chloroformate | C4H7CIO2 | CID 7917 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. Isopropyl chloroformate CAS#: 108-23-6 [m.chemicalbook.com]

¢ 3. parchem.com [parchem.com]

¢ 4. chemwhat.com [chemwhat.com]

e 5. Isopropyl Chloroformate | 108-23-6 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 6.108-23-6 CAS MSDS (Isopropyl chloroformate) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 7.valsynthese.ch [valsynthese.ch]
» 8. vijaynazare.weebly.com [vijaynazare.weebly.com]

» 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 10. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

¢ To cite this document: BenchChem. [Core Physical Properties of Isopropyl Chloroformate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105068#isopropyl-chloroformate-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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